7-chloroindolizine-2-carboxylic acid
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Description
Future Directions
Indolizine derivatives have been the focus of many researchers due to their potential biological activities and their potential as organic fluorescent molecules for biological and material applications . Future research may focus on developing novel approaches for the synthesis of indolizine and its derivatives .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloroindolizine-2-carboxylic acid involves the reaction of 2-chloro-3-formylquinoline with ethyl glycinate followed by cyclization and subsequent hydrolysis.", "Starting Materials": [ "2-chloro-3-formylquinoline", "ethyl glycinate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 2-chloro-3-formylquinoline is reacted with ethyl glycinate in the presence of sodium hydroxide to form 7-chloro-1-ethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid.", "Step 2: The intermediate product from step 1 is cyclized by heating with hydrochloric acid to form 7-chloroindolizine-2-carboxylic acid.", "Step 3: The final product is isolated by extraction with ethyl acetate and subsequent purification." ] } | |
CAS No. |
1206974-14-2 |
Molecular Formula |
C9H6ClNO2 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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